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Compound of Interest

Compound Name: 2-Propenal, 2,3-diethoxy-
CAS No.: 14316-70-2
Cat. No.: B3240278

Get Quote

. J

CAS: 2035-89-4 | Formula: C7H1203 | Synonyms: 2,3-Diethoxyacrolein[1]

Part 1: Executive Safety Summary (Immediate
Action)

Warning: This compound combines the reactivity of an aldehyde with the peroxide-forming
potential of an enol ether. Improper disposal can lead to delayed explosion (peroxides) or
uncontrolled polymerization.
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Critical Hazard Immediate Action / Requirement

Double-glove (Nitrile + Laminate/Butyl) is
Skin Sensitization mandatory. This compound is a potent sensitizer
(H317).

Test for peroxides before any disposal or
Peroxide Formation concentration step. If >100 ppm, stabilization is

required.[1]

Do NOT mix with acids. Acidic conditions
Reactivity catalyze hydrolysis to malondialdehyde and
ethanol, releasing heat and volatile byproducts.

Treat as Flammable Liquid.[2][3][4] Flash point
Flammability is expected to be in the combustible range;

vapors may travel.

Part 2: Chemical Intelligence & Hazard Logic[1]

To dispose of 2,3-diethoxyacrolein safely, you must understand why it is dangerous. Its
structure dictates its disposal pathway.

Structural Hazard Analysis

The molecule contains an acrolein backbone masked by ethoxy groups.

e The Enol Ether Motif (-C=C-0O-): This linkage is acid-labile. Upon contact with acidic waste
streams, it hydrolyzes, potentially releasing ethanol and reactive aldehyde species.[1]

e The Aldehyde Group (—CHO): Susceptible to oxidation (forming acids) and polymerization.

o The Ethoxy Groups: Sites for radical abstraction, leading to the formation of organic
peroxides upon prolonged exposure to air/light.[1]

Quantitative Hazard Data

Data synthesized from SDS and structural analogs.
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Property Value/Status Implications for Disposal

Must be disposed of as liquid

Physical State Liquid (Light yellow) organic waste; do not solidify
with incompatible binders.[1]

Classify as Ignitable Waste

Flash Point ~60-90°C (Est.) )
(D001) for safety margins.
Do not dispose of via
Water Solubility Low to Moderate sink/drain. Toxic to aquatic life
(H412).[3][5]
o ) N Segregate strictly from acidic
Reactivity Acid-sensitive

waste streams.

Part 3: Pre-Disposal Stabilization Protocols

Trustworthiness Check: Never send a "mystery chemical" to waste. You must validate its
stability first.

Protocol A: Peroxide Validation (The "Self-Validating"
Step)

Before adding to a waste container, you must confirm the absence of explosive peroxides.[1]
o Dip Test: Use a semi-quantitative peroxide test strip (e.g., Quantofix®).
* Interpretation:

o < 20 ppm: Safe for standard organic solvent disposal.

o 20-100 ppm: Treat immediately. Add Butylated Hydroxytoluene (BHT) to 100 ppm

concentration.

o >100 ppm:DO NOT MOVE. Contact EHS immediately. Chemical reduction (ferrous sulfate
method) is required in situ.
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Protocol B: Chemical Segregation Logic

Visualizing the decision process prevents catastrophic incompatibility errors.

2,3-Diethoxyacrolein Waste

Peroxide Check

< 20 ppm Peroxides

Is it Pure/Stock?

> 100 ppm (Explosion Risk) /No (Mixture)

Yes (Pure)

Yes (Hydrolysis Risk) \No (Neutral/Basic

STOP: Segregate Separately Safe for Non-Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Segregation logic tree ensuring chemical stability before consolidation.

Part 4: Disposal Workflows
Scenario 1: Disposal of Pure Stock (Expired or Surplus)

Objective: Incineration via a licensed hazardous waste contractor.

+ Container Selection: Use the original container if intact.[6] If transferring, use a high-density
polyethylene (HDPE) or glass container with a Teflon-lined cap.
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o Why? Avoids leaching plasticizers; Teflon resists organic solvent swelling.
e Labeling:

o Primary Name: 2-Propenal, 2,3-diethoxy-[1]

o Hazard Checkboxes: Flammable, Irritant, Sensitizer.[1]

o Storage: Place in the Flammable Solvent waste area. Ensure secondary containment.

Scenario 2: Disposal of Reaction Mixtures

Objective: Safe consolidation into laboratory waste streams.
e Solvent Compatibility:

o Compatible: Acetone, Methanol, Ethyl Acetate, Dichloromethane (if halogenated stream).

[1]
o Incompatible: Aqueous acids (HCI, H2S0Oa4), strong oxidizers (Nitric acid, Peroxides).[1]
o Step-by-Step Consolidation:

o Step 1: Check pH of the mixture. If acidic, neutralize with saturated Sodium Bicarbonate
(NaHCOs) until pH 7-8.[1]

o Step 2: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated).

o Step 3: Record volume and concentration on the waste log immediately.

Scenario 3: Spill Cleanup (Emergency Procedure)
Scope: Small bench-top spills (< 500 mL).

o Evacuate & Ventilate: Clear the immediate area.[2][7] Vapor is an irritant.[8]

e PPE Up: Nitrile gloves are insufficient for prolonged contact. Wear Silver Shield/Laminate
gloves or double-glove with thick Nitrile.
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e Absorb: Use Vermiculite or activated charcoal pads.
o Avoid: Paper towels (high surface area + flammability = fire risk).

o Decontaminate: Wipe the surface with a mild soap solution. Do not use bleach (potential
reaction with aldehyde).

o Disposal: Bag all absorbent materials in a heavy-duty yellow hazardous waste bag. Label as
"Debris contaminated with 2,3-diethoxyacrolein."[1]

Part 5: Regulatory Compliance (US Focus)[1]

Adhering to these regulations ensures legal compliance and environmental stewardship.

Regulation Classification Code/Requirement

D001 (Ignitable) is the default
RCRA (EPA) Characteristic Waste unless flash point is proven
>140°F. Treat as hazardous.

Likely Class 3 (Flammable
DOT (Transport) Hazard Class Liguid) or Class 9 (Misc)

depending on formulation.

Not explicitly EHS (Extremely

Hazardous Substance) listed

SARA Title 111 Reporting ) ) ) )
like Acrolein, but subject to Tier
I if thresholds met.[1]
Listed. Ensure disposal is via
approved commercial

TSCA Inventory

treatment, storage, and
disposal facilities (TSDF).

Part 6: Scientific Rationale (The "Why")
The Hydrolysis Pathway Risk
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Why do we ban acids in the waste stream for this chemical? Under acidic conditions, 2,3-

diethoxyacrolein undergoes hydrolysis.[1]

H+ (Acidic Waste)

+ .
2,3-Diethoxyacrolein H20 /Acid - Unstable Hemiacetal

Decomposition
>

Click to download full resolution via product page

Malondialdehyde + Ethanol

Figure 2: Acid-catalyzed hydrolysis pathway leading to unstable byproducts.[1]

Consequence: Malondialdehyde is a reactive cross-linking agent and a known marker of

oxidative stress. Uncontrolled generation in a closed waste container can lead to pressure

buildup and unexpected toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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